S6 Kinase Substrate Peptide 32

Specification

• Molecular Formula: C149H270N56O49
• Molecular Weight: 3630.1

Introduction

Chemical Structure and Properties

S6 Kinase Substrate Peptide 32 is a synthetic peptide with a well-defined amino acid sequence composed of 33 amino acid residues. The peptide's primary structure is crucial for its function as a substrate for specific kinases.

Biological Function and Significance

S6 Kinase Substrate Peptide 32 serves as a crucial tool in understanding protein phosphorylation mechanisms, particularly those involving ribosomal protein S6.

Role in Kinase Activity Measurement

The primary application of this peptide is to quantitatively measure the activity of kinases that phosphorylate ribosomal protein S6. When incubated with active kinases, the peptide undergoes phosphorylation at specific serine and threonine residues, allowing researchers to assess kinase activity through various detection methods.

Substrate Properties

Beyond its role in measuring kinase activity, the peptide functions as a substrate in enzymatic reactions. Its sequence contains multiple potential phosphorylation sites, primarily targeting serine/threonine residues that match the recognition motifs of ribosomal S6 kinases and related enzymes.

Research Applications

The versatility of S6 Kinase Substrate Peptide 32 makes it valuable across multiple research areas, particularly in studies focusing on cellular signaling pathways.

Signal Transduction Research

Researchers use this peptide to investigate signal transduction pathways, particularly those involving the MAPK/ERK and PI3K/Akt/mTOR pathways that regulate S6 kinase activity. These pathways play crucial roles in cell growth, proliferation, and protein synthesis.

Cancer Biology Applications

The peptide has applications in cancer biology research, as the S6 kinase signaling pathway is frequently dysregulated in various cancer types. Studies using this substrate peptide help elucidate mechanisms of cancer progression and potential therapeutic targets.

Insulin Signaling Studies

S6 Kinase Substrate Peptide 32 is utilized in research on insulin-activated serine/threonine protein kinases. Studies have characterized insulin-activated kinases in hepatoma cells using this and similar peptides, contributing to our understanding of insulin signaling mechanisms.

Physical and Chemical Properties for Laboratory Use

Understanding the handling characteristics of S6 Kinase Substrate Peptide 32 is essential for researchers to obtain optimal results in experimental settings.

Solubility Characteristics

The peptide demonstrates good solubility in appropriate solvents, which is crucial for experimental applications:

Solvent	Solubility
DMSO	≥ 36.3 mg/mL

For preparing stock solutions, researchers typically dissolve the peptide in DMSO at concentrations ranging from 1-10 mM.

Parameter	Recommendation
Storage Temperature	-20°C ± 5°C
Stock Solution Storage	-80°C (6 months), -20°C (1 month)
Shipping Conditions	Blue ice/cool pack
Handling	Avoid repeated freeze-thaw cycles

For improved solubility during preparation, heating to 37°C followed by sonication is recommended.

Historical Research Context

The development and use of S6 Kinase Substrate Peptide 32 is connected to fundamental research on protein kinases and cellular signaling.

Ribosomal Protein S6 Kinase Discovery

Early research in the 1980s identified and purified serine protein kinases specific for ribosomal protein S6 in 40S subunits. A landmark study purified this enzyme more than 15,000-fold from developing chicken embryos, identifying it as a phosphoprotein of approximately 65 kDa. This research established the foundation for understanding S6 kinase activity and its regulation in response to various stimuli.

Insulin Activation Studies

Research has characterized insulin-activated serine/threonine protein kinases using synthetic peptides like S6 Kinase Substrate Peptide 32. Studies in H4 hepatoma cells identified several insulin-activated protein kinases, including isoforms of the 40-45-kDa erk/microtubule-associated protein kinase family and a 150-kDa form of cdc2. These kinases shared the requirement for a proline residue immediately carboxyl-terminal to the site of Ser/Thr phosphorylation.

Experimental Applications and Considerations

S6 Kinase Substrate Peptide 32 is employed in various experimental protocols with specific methodological considerations.

Kinase Assay Applications

In kinase activity assays, the peptide is typically:

• Resuspended in an appropriate buffer

• Incubated with the kinase of interest and ATP

• The phosphorylation level is measured using techniques such as:

  • Radiometric assays with [γ-³²P]ATP

  • Phospho-specific antibody detection

  • Mass spectrometry

These approaches enable quantitative assessment of kinase activity in various experimental conditions.

Sample Preparation Guidelines

For optimal results in experimental procedures:

Procedure	Recommendation
Stock Solution	10 mM concentration in DMSO
Working Solution	Dilute in assay buffer immediately before use
Aliquoting	Divide into single-use aliquots to avoid repeated freeze-thaw cycles
Quality Control	Purity >98% recommended for experimental applications

Following these guidelines helps ensure reproducible experimental outcomes and reliable data interpretation.

Parameter	Specification
Form	Lyophilized powder or solution
Purity	>98%
Available Sizes	1 mg, 5 mg, 10 mg, 25 mg
Salt Form	Trifluoroacetate salt
Lead Time	1-2 weeks (typical)

These specifications ensure the reliability and quality of the peptide for research applications.